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Introduction
In vitro reconstitution of cellular processes is a powerful methodology that allows for the

detailed study of complex biological systems in a controlled environment. By isolating and

combining specific cellular components, researchers can dissect molecular mechanisms,

identify key players, and screen for potential therapeutic agents. A critical component for the

reconstitution of a vast array of cellular processes is Adenosine Triphosphate (ATP), the

primary energy currency of the cell.

ATP Ditromethamine is a high-purity source of ATP formulated with two molecules of

tromethamine (also known as Tris) as counter-ions. This formulation offers the dual benefit of

providing the essential energy source for ATP-dependent reactions while simultaneously

contributing to the buffering capacity of the reaction mixture, ensuring pH stability within the

optimal range for many biological assays.[1][2] This document provides detailed application

notes and protocols for the use of ATP Ditromethamine in the in vitro reconstitution of key

cellular processes.

Physicochemical Properties and Advantages of ATP
Ditromethamine
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ATP Ditromethamine provides a stable and highly soluble source of ATP.[3] The tromethamine

component offers significant advantages for in vitro assays:

Optimal Buffering Range: Tromethamine (Tris) has a pKa of approximately 8.1 at 25°C,

providing a strong buffering capacity in the physiological pH range of 7.0 to 9.0.[1] This is

ideal for maintaining the activity of many enzymes and protein complexes.

High Solubility: Both ATP and tromethamine are highly soluble in aqueous solutions, allowing

for the preparation of concentrated stock solutions.

Low Reactivity: Tris buffer is known to have minimal interference with many biological

reactions and does not precipitate with common divalent cations like calcium and

magnesium at typical working concentrations.

Convenience: The inclusion of the buffering agent in the ATP formulation simplifies the

preparation of reaction mixtures.

Table 1: Comparison of Common ATP Formulations

Feature ATP Ditromethamine ATP Disodium

Counter-ion Tromethamine (Tris) Sodium

Buffering Capacity Yes (pH 7.0-9.0) No

pH of Stock Solution Typically near neutral Can be slightly acidic

Solubility High High

Compatibility
Broadly compatible with many

enzymatic assays.

Broadly compatible, but may

require separate buffering

agents.

Application 1: In Vitro Reconstitution of Cytoskeletal
Dynamics - Actin Polymerization
The dynamic assembly and disassembly of the actin cytoskeleton are fundamental to cell

motility, shape, and division. These processes are highly dependent on the hydrolysis of ATP
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by actin monomers.

Experimental Protocol: Reconstitution of Actin
Polymerization
This protocol describes a basic assay to monitor actin polymerization in vitro using ATP
Ditromethamine.

Materials:

Monomeric Actin (G-actin)

ATP Ditromethamine

Polymerization Buffer (10X): 100 mM Tris-HCl pH 7.5, 500 mM KCl, 20 mM MgCl₂, 10 mM

DTT

Pyrene-labeled G-actin (for fluorescence-based monitoring)

Nuclease-free water

Procedure:

Prepare a 10 mM stock solution of ATP Ditromethamine in nuclease-free water.

Prepare G-actin solution: Resuspend lyophilized G-actin in G-buffer (2 mM Tris-HCl pH 8.0,

0.2 mM ATP Ditromethamine, 0.5 mM DTT, 0.1 mM CaCl₂) to a final concentration of 10

µM. Incubate on ice for 1 hour to depolymerize any existing filaments.

Prepare the reaction mixture: In a microcuvette for a fluorometer, combine the following on

ice:

Nuclease-free water to a final volume of 200 µL

20 µL of 10X Polymerization Buffer

ATP Ditromethamine to a final concentration of 1 mM
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Pyrene-labeled G-actin to a final concentration of 0.2 µM

Initiate polymerization: Add unlabeled G-actin to a final concentration of 2-5 µM. Mix quickly

and start monitoring the fluorescence intensity (Excitation: 365 nm, Emission: 407 nm). An

increase in fluorescence indicates actin polymerization.

Table 2: Quantitative Parameters for In Vitro Actin Polymerization

Parameter Typical Value/Range

G-actin Concentration 2 - 10 µM

ATP Ditromethamine Concentration 0.2 - 2 mM

Magnesium Chloride (MgCl₂) Concentration 1 - 5 mM

Potassium Chloride (KCl) Concentration 50 - 100 mM

pH 7.0 - 8.0

Experimental Workflow for Actin Polymerization Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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